Cas no 1261775-53-4 (2-Bromo-5'-chloro-2'-methoxypropiophenone)

• Product Name: 2-Bromo-5'-chloro-2'-methoxypropiophenone
• CAS No: 1261775-53-4
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4938611
• Update Time: 2025-06-08

2-Bromo-5'-chloro-2'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5'-chloro-2'-methoxypropiophenone

• Inchi： 1S/C10H10BrClO2/c1-6(11)10(13)8-5-7(12)3-4-9(8)14-2/h3-6H,1-2H3
• InChI Key： ICBJRCIBZXQUDQ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1OC)Cl)=O

Computed Properties

• Exact Mass: 275.95527 g/mol
• Monoisotopic Mass: 275.95527 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3
• Molecular Weight: 277.54

Additional information on 2-Bromo-5'-chloro-2'-methoxypropiophenone

Introduction to 2-Bromo-5'-chloro-2'-methoxypropiophenone (CAS No: 1261775-53-4)

2-Bromo-5'-chloro-2'-methoxypropiophenone, identified by the Chemical Abstracts Service Number (CAS No) 1261775-53-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and synthetic chemistry. This compound, featuring a bromine substituent at the 2-position and a chloro group at the 5'-position of a propiophenone backbone with a methoxy group at the 2'-position, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural configuration of 2-Bromo-5'-chloro-2'-methoxypropiophenone imparts distinct reactivity patterns, making it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular frameworks. The presence of both bromine and chlorine atoms provides multiple handles for further functionalization, enabling chemists to tailor the compound for specific synthetic applications. This versatility has positioned it as a key building block in the development of novel pharmaceuticals and agrochemicals.

In recent years, the demand for 2-Bromo-5'-chloro-2'-methoxypropiophenone has surged due to its role in the synthesis of heterocyclic compounds, which are widely prevalent in medicinal chemistry. Heterocycles, characterized by their ring structures containing at least one atom of nitrogen, oxygen, or sulfur, are integral to many drug candidates due to their ability to modulate biological targets effectively. The compound’s ability to serve as a precursor for such heterocycles has made it a topic of extensive research interest.

One of the most compelling aspects of 2-Bromo-5'-chloro-2'-methoxypropiophenone is its application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the compound’s reactivity, researchers have been able to design and synthesize novel kinase inhibitors with improved selectivity and potency. For instance, recent studies have demonstrated its utility in generating inhibitors targeting specific tyrosine kinases, which have shown promise in preclinical trials.

The pharmaceutical industry has also explored 2-Bromo-5'-chloro-2'-methoxypropiophenone as a precursor for antiviral and antibacterial agents. The structural motifs present in this compound can be modified to develop molecules that interfere with viral replication or bacterial metabolic pathways. Notably, modifications involving the bromine and chlorine substituents have been found to enhance binding affinity to biological targets, leading to more effective therapeutic agents. This has spurred further investigation into optimizing synthetic routes to improve yield and purity.

Synthetic chemists have been particularly intrigued by the potential of 2-Bromo-5'-chloro-2'-methoxypropiophenone due to its compatibility with various catalytic systems. Transition metal-catalyzed reactions are indispensable in modern organic synthesis, and this compound’s halogenated nature makes it an ideal candidate for such transformations. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce diverse functional groups at strategic positions within the molecule. These reactions not only enhance molecular complexity but also open avenues for exploring new pharmacological activities.

The agrochemical sector has not been left behind in harnessing the potential of 2-Bromo-5'-chloro-2'-methoxypropiophenone. Its structural features are conducive to developing novel pesticides and herbicides that target specific pests while minimizing environmental impact. Researchers have reported on its use in synthesizing compounds that disrupt insect growth or inhibit weed proliferation. Such applications underscore the compound’s broad utility beyond pharmaceuticals.

From a computational chemistry perspective, 2-Bromo-5'-chloro-2'-methoxypropiophenone has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how modifications at the bromine and chlorine positions can influence binding affinity and selectivity. Such knowledge is crucial for designing next-generation drug candidates with enhanced efficacy and reduced side effects.

The industrial production of 2-Bromo-5'-chloro-2'-methoxypropiophenone has also seen advancements in recent years. Process optimization efforts have focused on improving yield, reducing waste generation, and enhancing scalability. Green chemistry principles have been integrated into synthetic routes to minimize hazardous byproducts and energy consumption. These efforts align with global trends toward sustainable chemical manufacturing practices.

Future research directions involving 2-Bromo-5'-chloro-2'-methoxypropiophenone are likely to focus on expanding its applications in drug discovery and material science. Innovations in synthetic methodologies may unlock new possibilities for constructing complex molecules with tailored properties. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics could accelerate the identification of novel therapeutic agents derived from this compound.

In conclusion, 2-Bromo-5'-chloro-2'-methoxypropiophenone (CAS No: 1261775-53-4) represents a versatile intermediate with significant potential across multiple sectors of chemical research and industry. Its unique structural features enable diverse synthetic transformations, making it indispensable in pharmaceutical development, agrochemical innovation, and material science applications. As research continues to uncover new possibilities for this compound, its importance is poised to grow further.